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Compound of Interest

Compound Name:
8beta-(2-Hydroxy-2-methyl-3-

oxobutyryloxy)glucozaluzanin C

Cat. No.: B1160355 Get Quote

An in-depth technical guide on the physicochemical properties of 8beta-(2-Hydroxy-2-methyl-
3-oxobutyryloxy)glucozaluzanin C is not available at this time. Extensive searches for a

primary scientific publication detailing the isolation, full characterization, and biological activity

of this specific compound (CAS Number: 93395-31-4) have not yielded the necessary data to

compile a comprehensive technical document.

Summary of Available Information
8beta-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C is a sesquiterpene lactone, a

class of natural products known for a wide range of biological activities. It is reported to be

isolated from the plant Incarvillea arguta. While basic information is available from chemical

supplier databases, critical scientific data required for a technical guide remains elusive.

Physicochemical Properties
A summary of the currently available data is presented in the table below. It is important to note

that this information is sourced from publicly accessible chemical databases and has not been

independently verified through published experimental data.
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Property Value Citation(s)

CAS Number 93395-31-4

Molecular Formula C₂₆H₃₄O₁₂

Molecular Weight 538.55 g/mol

Appearance Powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Storage Conditions
2-8°C, protected from light and

moisture

Note: Quantitative data such as melting point, boiling point, and detailed spectroscopic data (¹H

NMR, ¹³C NMR, IR, Mass Spectrometry) are not available in the public domain.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of 8beta-(2-
Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C are not documented in accessible

scientific literature. A comprehensive search for a primary research article describing these

methodologies was unsuccessful.

Biological Activity and Signaling Pathways
There is currently no specific information available regarding the biological activities of 8beta-
(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C or any associated signaling

pathways that it may modulate.

Visualizations
Due to the lack of information on experimental workflows or signaling pathways related to this

specific compound, no diagrams can be generated at this time.

Future Outlook
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The absence of a dedicated scientific publication on 8beta-(2-Hydroxy-2-methyl-3-
oxobutyryloxy)glucozaluzanin C limits the ability to provide an in-depth technical guide.

Further research and publication of its detailed physicochemical properties, spectroscopic data,

and biological activities are necessary to understand its potential applications for researchers,

scientists, and drug development professionals. The presence of other detailed phytochemical

studies on Incarvillea arguta suggests that such data for this compound may exist but is not

readily accessible.

To cite this document: BenchChem. ["physicochemical properties of 8beta-(2-Hydroxy-2-
methyl-3-oxobutyryloxy)glucozaluzanin C"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1160355#physicochemical-properties-of-8beta-2-
hydroxy-2-methyl-3-oxobutyryloxy-glucozaluzanin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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